Cas no 564-35-2 (11-Ketotestosterone)

• Product Name: 11-Ketotestosterone
• CAS No: 564-35-2
• MF: C₁₉H₂₆O₃
• MW: 302.407946109772
• CID: 376187
• PubChem ID: 5282365
• Update Time: 2025-05-22

11-Ketotestosterone Chemical and Physical Properties

Names and Identifiers

• Androst-4-ene-3,11-dione,17-hydroxy-, (17b)-
• (8S,9S,10R,13S,14S,17S)-17-hydroxy-10,13-dimethyl-2,6,7,8,9,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3,11-dione
• 11-Keto Testosterone
• 11-KETOTESTOSTERONE--DEA SCHEDULE III
• 11-keto-testosterone
• 11-Oxotestosterone
• 17beta-Hydroxyandrost-4-ene-3,11-dione
• 4-Androsten-17
• A-Hydroxy-4-androstene-3,11-dione
• A-ol-3,11-dione
• 4-Androsten-17beta-ol-3,11-dione
• 11-Ketotestosterone
• Androst-4-ene-3,11-dione, 17-hydroxy-, (17.beta.)-
• 564-35-2
• DTXSID20859491
• (17beta)-17-hydroxyandrost-4-ene-3,11-dione
• ANDROST-4-ENE-3,11-DIONE, 17.BETA.-HYDROXY-
• 11 ketotestosterone
• (+/-)-17beta-Hydroxyandrost-4-ene-3,11-dione
• Q4547229
• Androst-4-ene-3,11-dione, 17-hydroxy-, (17b)-
• DS-3654
• 87583-72-0
• 4-ANDROSTEN-17.BETA.-OL-3,11-DIONE
• 17.BETA.-HYDROXYANDROST-4-ENE-3,11-DIONE
• DTXSID8036499
• (1S,3aS,3bS,9aR,9bS,11aS)-1-hydroxy-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-7,10-dione
• KF38W1A85U
• NS00018374
• SCHEMBL142253
• AKOS030524174
• PD017021
• 11-keto Testosterone (CRM)
• UNII-KF38W1A85U
• Androst-4-ene-3,11-dione, 17-hydroxy-, (17beta)-
• CHEBI:34133
• 11-ketotestosterone, (17beta)-isomer
• 17 beta-hydroxyandrost-4-ene-3,11-dione
• ANDROST-4-ENE-3,11-DIONE, 17BETA-HYDROXY-
• DTXCID6016499
• Androst-4-ene-3,11-dione, 17-hydroxy-

• Inchi： 1S/C19H26O3/c1-18-8-7-12(20)9-11(18)3-4-13-14-5-6-16(22)19(14,2)10-15(21)17(13)18/h9,13-14,16-17,22H,3-8,10H2,1-2H3/t13-,14-,16-,17+,18-,19-/m0/s1
• InChI Key： WTPMRQZHJLJSBO-XQALERBDSA-N
• SMILES： O[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3C(C[C@@]21C)=O)=O

Computed Properties

• Exact Mass: 302.18800
• Monoisotopic Mass: 302.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 187-187.5 ºC
• Boiling Point: 476.8±45.0 °C at 760 mmHg
• Flash Point: 256.3±25.2 °C
• Refractive Index: 1.569
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),
• PSA: 54.37000
• LogP: 3.05820
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

11-Ketotestosterone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives

Additional information on 11-Ketotestosterone

Compound CAS No. 564-35-2: A Comprehensive Overview of 11-Ketotestosterone

11-Ketotestosterone (CAS No. 564-35-2) is a steroidal compound that has garnered significant attention in the fields of endocrinology, sports science, and biochemistry due to its unique properties and potential applications. This compound is a derivative of testosterone, one of the primary male sex hormones, and is characterized by the presence of a ketone group at the 11th carbon position of the steroid nucleus. This structural modification imparts distinct biological activities and functional properties compared to its parent hormone.

The chemical structure of 11-Ketotestosterone (CAS No. 564-35-2) consists of a four-ring system (three six-membered rings and one five-membered ring) with a ketone group at position 11 and a hydroxyl group at position 3. This configuration allows the molecule to interact with specific receptors in the body, influencing various physiological processes such as muscle growth, fat metabolism, and sexual development. Recent studies have highlighted its role in modulating androgen receptor signaling, which is crucial for understanding its therapeutic potential.

One of the most notable aspects of 11-Ketotestosterone (CAS No. 564-35-2) is its ability to exert anabolic effects without significantly increasing androgenic side effects, making it a promising candidate for research in areas such as muscle wasting diseases, aging, and sports performance enhancement. Researchers have explored its mechanisms of action, particularly focusing on how it influences protein synthesis and lipid metabolism at the molecular level.

Recent advancements in steroid biosynthesis have provided deeper insights into the pathways responsible for the production and regulation of 11-Ketotestosterone (CAS No. 564-35-2). Studies utilizing advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled precise characterization of its molecular structure and metabolic pathways, paving the way for novel therapeutic applications.

In terms of applications, 11-Ketotestosterone (CAS No. 564-35-2) has shown potential in both medical and sports science contexts. In medicine, it is being investigated for its role in treating conditions associated with low testosterone levels, such as hypogonadism and osteoporosis. In sports science, researchers are exploring its ability to enhance muscle mass and strength without the adverse effects typically associated with traditional anabolic steroids.

The latest research on 11-Ketotestosterone (CAS No. 564-35-2) has also delved into its interaction with other hormones and signaling pathways, particularly those involved in energy expenditure and fat oxidation. This has led to a better understanding of its role in metabolic regulation and its potential as a weight management aid.

Moreover, advancements in synthetic biology have enabled the development of more efficient methods for producing 11-Ketotestosterone (CAS No. 564-35-2), reducing costs and improving scalability for large-scale production. These innovations are expected to drive further research into its clinical applications.

In conclusion, Compound CAS No. 564-35-2, or 11-Ketotestosterone, represents a significant advancement in steroid research with promising implications for both medical treatment and athletic performance enhancement. As ongoing studies continue to unravel its mechanisms and applications, this compound is poised to play a pivotal role in future advancements within endocrinology and related fields.